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Compound of Interest

Compound Name: M1069

Cat. No.: B10861853

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the dissolution of M1069, a dual
A2A/A2B adenosine receptor antagonist, for use in in vitro experiments. Adherence to this
protocol is crucial for obtaining consistent and reliable experimental results.

Introduction

M1069 is a potent and selective dual antagonist of the A2A and A2B adenosine receptors.[1] In
the tumor microenvironment (TME), high concentrations of adenosine suppress the anti-tumor
immune response.[2] M1069 counteracts this immunosuppressive mechanism by blocking
adenosine signaling, thereby enhancing anti-tumor immunity.[1][2] Accurate preparation of
M1069 solutions is the first critical step for in vitro studies investigating its mechanism of action
and therapeutic potential.

M1069 Properties

Property Value

CAT. No. HY-148088

Purity 98.04%

Target A2A/A2B Adenosine Receptor
Mechanism of Action Antagonist
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M1069 Solubility Data

For in vitro experiments, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing
a stock solution of M1069. For researchers requiring a different solvent system, the following
table summarizes the solubility of M1069 in various vehicles.

Solvent Concentration Remarks
10% DMSO, 40% PEG300, Clear solution, may require
) 2.5 mg/mL (4.57 mM) o
5% Tween-80, 45% Saline sonication.
10% DMSO, 90% (20% SBE- Clear solution, may require
) ) 2.5 mg/mL (4.57 mM) o
B-CD in Saline) sonication.

) Clear solution, may require
10% DMSO, 90% Corn Oil 2.5 mg/mL (4.57 mM) o
sonication.

Data obtained from MedchemExpress product information.

Experimental Protocols
Preparation of a 10 mM M1069 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of M1069 in 100% DMSO.
Materials:

e M1069 powder

o Dimethyl Sulfoxide (DMSO), cell culture grade

 Sterile microcentrifuge tubes or vials

o Calibrated pipettes and sterile tips

o Vortex mixer

o Water bath or sonicator (optional)
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Procedure:

Equilibrate: Allow the M1069 powder and DMSO to equilibrate to room temperature before
use.

e Weighing: Accurately weigh the desired amount of M1069 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 5.47 mg of M1069 (Molecular Weight: 547.6 g/mol

)-

 Dissolution: Add the appropriate volume of DMSO to the M1069 powder. For the example
above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the M1069 is completely dissolved. If precipitation
occurs, gentle warming in a water bath (not exceeding 37°C) or sonication can be used to
aid dissolution.

 Aliquoting: Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles.

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month). Ensure the tubes are sealed tightly to prevent moisture
absorption.

Preparation of Working Solutions for Cell Culture
Experiments

This protocol describes the dilution of the M1069 DMSO stock solution into cell culture medium
to prepare a working solution.

Materials:
e 10 mM M1069 stock solution in DMSO
o Sterile cell culture medium appropriate for your cell line

o Sterile tubes for dilution
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o Calibrated pipettes and sterile tips
Procedure:

Thaw Stock Solution: Thaw a single aliquot of the 10 mM M1069 stock solution at room
temperature.

Serial Dilution (Recommended): It is recommended to perform serial dilutions to achieve the
desired final concentration. For example, to prepare a 10 uM working solution from a 10 mM
stock, first prepare an intermediate dilution (e.g., 1 mM) by diluting the stock solution 1:10 in
cell culture medium. Then, dilute the intermediate solution 1:100 to reach the final
concentration of 10 uM.

Direct Dilution (for higher concentrations): For higher working concentrations, direct dilution
may be feasible. However, ensure the final concentration of DMSO in the cell culture
medium is kept to a minimum (typically < 0.1%) to avoid solvent-induced cytotoxicity.

Mixing: Mix the working solution thoroughly by gentle pipetting or inverting the tube. Avoid
vigorous vortexing which can cause protein denaturation in the medium.

Immediate Use: Use the freshly prepared working solution immediately for your in vitro
experiments. Do not store diluted working solutions in cell culture medium.
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Caption: M1069 blocks adenosine binding to A2A/A2B receptors on immune cells.
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Caption: Workflow for preparing M1069 stock and working solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

